Cas no 2166913-32-0 (8-(2-fluorophenyl)-5-oxa-9-azaspiro3.5nonane)

• Product Name: 8-(2-fluorophenyl)-5-oxa-9-azaspiro3.5nonane
• CAS No: 2166913-32-0
• MF: C₁₃H₁₆FNO
• MW: 221.27064704895
• CID: 5934487
• PubChem ID: 165863072
• Update Time: 2025-07-27

8-(2-fluorophenyl)-5-oxa-9-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 8-(2-fluorophenyl)-5-oxa-9-azaspiro3.5nonane
• 2166913-32-0
• EN300-1279880
• 8-(2-fluorophenyl)-5-oxa-9-azaspiro[3.5]nonane

• Inchi： 1S/C13H16FNO/c14-11-5-2-1-4-10(11)12-6-9-16-13(15-12)7-3-8-13/h1-2,4-5,12,15H,3,6-9H2
• InChI Key： YRHDTPAHLBWIFA-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1CCOC2(CCC2)N1

Computed Properties

• Exact Mass: 221.121592296g/mol
• Monoisotopic Mass: 221.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 8-(2-fluorophenyl)-5-oxa-9-azaspiro3.5nonane

Recent Advances in the Study of 8-(2-fluorophenyl)-5-oxa-9-azaspiro[3.5]nonane (CAS: 2166913-32-0)

The compound 8-(2-fluorophenyl)-5-oxa-9-azaspiro[3.5]nonane (CAS: 2166913-32-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique heterocyclic framework, has shown promising potential in the development of novel therapeutic agents. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in treating neurological disorders and other diseases.

One of the key advancements in the study of this compound is its synthesis via a highly efficient and scalable route. Researchers have optimized the reaction conditions to achieve high yields and purity, which is critical for further pharmacological evaluation. The synthetic pathway involves the use of advanced catalytic systems and chiral auxiliaries to ensure stereochemical control, a factor that is often crucial for the biological activity of such compounds.

Pharmacological studies have revealed that 8-(2-fluorophenyl)-5-oxa-9-azaspiro[3.5]nonane exhibits potent binding affinity to specific neurotransmitter receptors, particularly those involved in the modulation of dopamine and serotonin pathways. This has led to its investigation as a potential candidate for the treatment of psychiatric disorders such as depression, anxiety, and schizophrenia. Preliminary in vitro and in vivo studies have demonstrated its efficacy in animal models, with minimal off-target effects, suggesting a favorable safety profile.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. Its spirocyclic structure has been shown to interact with certain kinases and other molecular targets implicated in cancer cell proliferation. Early-stage studies indicate that derivatives of this compound could serve as lead structures for the development of kinase inhibitors, offering a new avenue for cancer therapy.

Despite these promising findings, challenges remain in the clinical translation of 8-(2-fluorophenyl)-5-oxa-9-azaspiro[3.5]nonane. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed through further preclinical and clinical studies. However, the compound's unique structural features and versatile pharmacological profile make it a compelling subject for ongoing research.

In conclusion, 8-(2-fluorophenyl)-5-oxa-9-azaspiro[3.5]nonane (CAS: 2166913-32-0) represents a promising scaffold in medicinal chemistry, with potential applications spanning neurological and oncological disorders. Continued research into its synthesis, mechanism of action, and therapeutic efficacy will be essential to fully realize its clinical potential.